Cas no 189308-08-5 ((1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one)

Danshenol a, a rosin diterpenoid, is an aldose reductase (AR) inhibitor with an IC50 of 0.1 μ M. Danshenol a can protect endothelial cells from oxidative stress by directly scavenging ROS Danshenol a has anti-inflammatory and anti-tumor properties and can be used in atherosclerosis research

(1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one structure

189308-08-5 structure

Product Name:(1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one

CAS No:189308-08-5

Molecular Formula:C₂₁H₂₀O₄

Molecular Weight:336.3811

CID:1383245

PubChem ID:3083514

(1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one Properties

Names and Identifiers

- (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one
- Phenanthro(1,2-b)furan-11(2H)-one, 1,10-dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-, (1R,10S)-
- Danshenol A
- (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,2-dihydronaphtho[1,2-g][1]benzofuran-11-one
- (1R,10S)-1,10-Dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)phenanthro[1,2-b]furan-11(2H)-one
- Phenanthro[1,2-b]furan-11(2H)-one, 1,10-dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-, (1R,10S)-
- CHEMBL2261306
- 189308-08-5
- Phenanthro(1,2-b)furan-11(2H)-one, 1,10-dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-, (1R-trans)-
- BDBM50487908
- HY-122917
- DTXSID20172334
- CS-0090434
- 10-Acetonyl-10-hydroxy-1,6-dimethyl-1,2,10,11- tetrahydrophenanthro[1,2-b]furan-11-one
- AKOS040761566
- FS-7558
- DA-52302
- (1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1H,2H-phenanthro[1,2-b]furan-11-one
- G89179
- InChIKey： WQYKPUPMMFGHQW-QKVFXAPYSA-N
- Inchi： InChI=1S/C21H20O4/c1-11-5-4-6-15-14(11)7-8-16-18(15)21(24,9-13(3)22)20(23)17-12(2)10-25-19(16)17/h4-8,12,24H,9-10H2,1-3H3/t12-,21-/m0/s1
- SMILES： CC1=C2C=CC3=C(C2=CC=C1)[C@@](CC(=O)C)(C(=O)C4=C3OC[C@@H]4C)O

Computed Properties

Exact Mass: 336.1362
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 336.13615911g/mol
Heavy Atom Count: 25
Complexity: 636
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 63.6Å²

Experimental Properties

PSA: 63.6
Solubility: Almost insoluble (0.061 g/l) (25 º C),
Color/Form: Red powder
Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),

(1R,10S)-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-1,10-dihydrophenanthro[1,2-b]furan-11(2H)-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AB16735-5mg	Phenanthro[1,2-b]furan-11(2H)-one, 1,10-dihydro-10-hydroxy-1,6-dimethyl-10-(2-oxopropyl)-, (1R,10S)-	189308-08-5	98% by HPLC	5mg	$705.00	2024-04-20
TargetMol Chemicals	TN3760-5 mg	Danshenol A	189308-08-5	98%	5mg	￥ 11,600